Cas no 898778-77-3 ( )
structure
Product Name:
CAS No:898778-77-3
MF:C15H17F3O
MW:270.290095090866
CID:994227
PubChem ID:24726649
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 1-cyclohexyl-3-(3,4,5-trifluorophenyl)propan-1-one
- CYCLOHEXYL 2-(3,4,5-TRIFLUOROPHENYL)ETHYL KETONE
- AKOS016022076
- CYCLOHEXYL2-(3,4,5-TRIFLUOROPHENYL)ETHYLKETONE
- 898778-77-3
- DTXSID10645042
- MFCD03844073
- 1-Cyclohexyl-3-(3,4,5-trifluorophenyl)-1-propanone
-
-
- MDL： MFCD03844073
- Inchi： 1S/C15H17F3O/c16-12-8-10(9-13(17)15(12)18)6-7-14(19)11-4-2-1-3-5-11/h8-9,11H,1-7H2
- InChI Key： FVPZCJOPMSLDFY-UHFFFAOYSA-N
- SMILES： FC1C(=C(C=C(C=1)CCC(C1CCCCC1)=O)F)F
Computed Properties
- Exact Mass: 270.12300
- Monoisotopic Mass: 270.12314965g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 4.18590
Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 206791-1g |
cyclohexyl 2-(3,4,5-trifluorophenyl)ethyl ketone |
898778-77-3 | 97% | 1g |
￡540.00 | 2022-03-01 | |
| Fluorochem | 206791-2g |
cyclohexyl 2-(3,4,5-trifluorophenyl)ethyl ketone |
898778-77-3 | 97% | 2g |
￡1013.00 | 2022-03-01 | |
| Fluorochem | 206791-5g |
cyclohexyl 2-(3,4,5-trifluorophenyl)ethyl ketone |
898778-77-3 | 97% | 5g |
￡2025.00 | 2022-03-01 | |
| A2B Chem LLC | AH91424-1g |
Cyclohexyl 2-(3,4,5-trifluorophenyl)ethyl ketone |
898778-77-3 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AH91424-2g |
Cyclohexyl 2-(3,4,5-trifluorophenyl)ethyl ketone |
898778-77-3 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AH91424-5g |
Cyclohexyl 2-(3,4,5-trifluorophenyl)ethyl ketone |
898778-77-3 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1783057-1g |
Cyclohexyl 2-(3,4,5-trifluorophenyl)ethyl ketone |
898778-77-3 | 98% | 1g |
￥25245.00 | 2024-04-26 |
Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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